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Compound of Interest

Compound Name: Benzene, 1,1'-sulfonylbis[4-fluoro-

Cat. No.: B1294396 Get Quote

For Immediate Release

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of laboratory chemicals is paramount to ensuring a safe and compliant work

environment. This guide provides essential, step-by-step procedures for the safe disposal of

Benzene, 1,1'-sulfonylbis[4-fluoro- (CAS Number: 383-29-9), also known as Bis(4-

fluorophenyl) sulfone. Adherence to these protocols is critical for minimizing environmental

impact and maintaining laboratory safety.

Key Chemical and Hazard Data
Proper disposal procedures are informed by the chemical's properties and associated hazards.

Below is a summary of key data for Benzene, 1,1'-sulfonylbis[4-fluoro-.
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Property Value Citation

Synonyms
Bis(4-fluorophenyl) sulfone,

4,4′-Difluorodiphenyl sulfone

Molecular Formula C₁₂H₈F₂O₂S

Molecular Weight 254.25 g/mol

Appearance
White to light yellow powder or

crystal

Melting Point 98-100 °C

GHS Hazard Statements

H315: Causes skin

irritationH319: Causes serious

eye irritationH335: May cause

respiratory irritation

[1]

Storage Class 11 - Combustible Solids

Water Hazard Class (WGK) 3 - Highly hazardous to water

Experimental Protocol for Proper Disposal
The following protocol outlines the necessary steps for the safe disposal of Benzene, 1,1'-
sulfonylbis[4-fluoro-. This procedure is designed to comply with general laboratory safety

standards and hazardous waste regulations.

Materials Required:

Appropriate Personal Protective Equipment (PPE): safety goggles, chemical-resistant gloves

(e.g., nitrile), lab coat.

Designated hazardous waste container for halogenated organic solids.

Hazardous waste labels.

Spill containment materials (e.g., absorbent pads, sand).

Procedure:
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Risk Assessment and Preparation:

Before handling, review the Safety Data Sheet (SDS) for Benzene, 1,1'-sulfonylbis[4-
fluoro-.

Ensure all handling of the chemical and its waste is conducted in a well-ventilated area,

preferably within a chemical fume hood.

Don the appropriate PPE to prevent skin and eye contact.

Waste Segregation and Collection:

Solid Waste: Collect any unused or contaminated solid Benzene, 1,1'-sulfonylbis[4-
fluoro- in a designated, leak-proof, and clearly labeled hazardous waste container. This

container should be specifically marked for "Halogenated Organic Waste."

Contaminated Materials: Any materials contaminated with the chemical, such as weighing

paper, gloves, or absorbent pads from a spill cleanup, must also be placed in the

designated halogenated organic waste container.

Do Not Mix: Do not mix this waste with non-halogenated or other types of chemical waste

to prevent potentially hazardous reactions and to ensure proper disposal routing.

Waste Container Labeling:

Affix a hazardous waste label to the container immediately upon adding the first piece of

waste.

The label must include:

The words "Hazardous Waste."

The full chemical name: "Benzene, 1,1'-sulfonylbis[4-fluoro-".

The CAS Number: 383-29-9.

The associated hazards (e.g., "Irritant," "Environmental Hazard").
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The date of waste accumulation.

Temporary Storage:

Store the sealed hazardous waste container in a designated, secure, and well-ventilated

satellite accumulation area within the laboratory.

The storage area should be away from sources of ignition and incompatible materials.

Spill Management:

In case of a spill, evacuate the immediate area if necessary.

Wearing appropriate PPE, contain the spill using absorbent materials.

Carefully sweep up the solid material and place it in the designated halogenated organic

waste container.

Clean the spill area thoroughly.

Final Disposal:

Arrange for the collection of the hazardous waste container by your institution's

Environmental Health and Safety (EHS) department or a licensed hazardous waste

disposal contractor.

Under no circumstances should this chemical be disposed of down the drain or in regular

trash.[2] Due to its classification as a halogenated organic compound, it is subject to

specific disposal regulations, often requiring high-temperature incineration.

Disposal Workflow Diagram
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of Benzene, 1,1'-sulfonylbis[4-fluoro-.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://datasheets.scbt.com/sc-254730.pdf
https://www.benchchem.com/product/b1294396?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1294396?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disposal Workflow for Benzene, 1,1'-sulfonylbis[4-fluoro-
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Caption: Disposal workflow for Benzene, 1,1'-sulfonylbis[4-fluoro-.'-sulfonylbis[4-fluoro-.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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